Cas no 1188226-49-4 (4,5-Dimethylbenzo[d]thiazol-2(3H)-one)
1188226-49-4 structure
Product Name:4,5-Dimethylbenzo[d]thiazol-2(3H)-one
CAS No:1188226-49-4
MF:C9H9NOS
MW:179.238860845566
CID:854972
PubChem ID:55276160
Update Time:2024-03-01
4,5-Dimethylbenzo[d]thiazol-2(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 4,5-DiMethyl-2(3H)-benzothiazolone
- 4,5-Dimethylbenzo[d]thiazol-2(3H)-one
- 4,5-dimethyl-1,3-benzothiazol-2-ol
- 4,5-dimethyl-2,3-dihydro-1,3-benzothiazol-2-one
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- Inchi: 1S/C9H9NOS/c1-5-3-4-7-8(6(5)2)10-9(11)12-7/h3-4H,1-2H3,(H,10,11)
- InChI Key: REGJNZSVGLBSFC-UHFFFAOYSA-N
- SMILES: S1C(NC2=C1C=CC(C)=C2C)=O
Computed Properties
- Exact Mass: 179.04048508g/mol
- Monoisotopic Mass: 179.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- XLogP3: 2.4
4,5-Dimethylbenzo[d]thiazol-2(3H)-one Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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